6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one
Overview
Description
6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one, also known as 6-DM-PP, is a synthetic organic compound belonging to the pyridazinone family of compounds. It has been studied for its potential utility in various scientific research applications due to its unique chemical structure, which is composed of a six-membered heterocyclic ring system with a nitrogen atom in the center. 6-DM-PP has been found to possess a variety of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. In addition, 6-DM-PP has been used in laboratory experiments as a tool for studying various biochemical and physiological processes.
Scientific Research Applications
Synthesis and Biological Evaluation
Yengoyan et al. (2018) demonstrated the synthesis of novel derivatives of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one, which showed significant plant growth stimulant activity in preliminary screenings. Some of these compounds underwent further field trials due to their pronounced effectiveness (Yengoyan et al., 2018).
Molecular Structure Studies
Saldías et al. (2020) explored the molecular structure of a mononuclear ReI complex derived from 6-(1H-3,5-dimethylpyrazolyl)pyridazine-3-carboxylic acid. This study provided insights into the intramolecular hydrogen bonding and coplanarity within these complex molecules (Saldías et al., 2020).
Synthesis of Pyridazines and Pyridines
Sayed et al. (2002) discussed the synthesis of new pyridazin-6-ones and pyridazin-6-imines, contributing to the broader understanding of the chemical synthesis processes involving compounds like this compound (Sayed et al., 2002).
Green Synthesis and Molecular Docking
Chaudhry et al. (2017) highlighted the green synthesis of pyrazolylpyridazine amines and their inhibition of yeast α-glucosidase, providing a more environmentally friendly synthesis pathway and understanding of the biological activity of these compounds (Chaudhry et al., 2017).
Surface Protection Activities
Olasunkanmi et al. (2018) investigated the potential of 6-substituted 3-chloropyridazine derivatives (including 3-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine) in protecting mild steel surfaces in corrosive environments. This study expanded the application of these compounds to the field of material science (Olasunkanmi et al., 2018).
properties
IUPAC Name |
3-(3,5-dimethylpyrazol-1-yl)-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O/c1-6-5-7(2)13(12-6)8-3-4-9(14)11-10-8/h3-5H,1-2H3,(H,11,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZPBXAFQGVLSFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NNC(=O)C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40350738 | |
Record name | 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40350738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73259-08-2 | |
Record name | 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40350738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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